Cas no 83813-74-5 (1H-Pyrrole-1-propanenitrile,b-methyl-)

• Product Name: 1H-Pyrrole-1-propanenitrile,b-methyl-
• CAS No: 83813-74-5
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• CID: 709342
• PubChem ID: 12828791
• Update Time: 2025-04-19

1H-Pyrrole-1-propanenitrile,b-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-propanenitrile,b-methyl-
• 1H-Pyrrole-1-propanenitrile,beta-methyl-(9CI)
• 3-(1H-Pyrrol-1-yl)butanenitrile
• 83813-74-5
• SCHEMBL2814758
• AKOS017515795

• Inchi： 1S/C8H10N2/c1-8(4-5-9)10-6-2-3-7-10/h2-3,6-8H,4H2,1H3
• InChI Key： BQRYAWMCOLNCRS-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C(C)CC#N

Computed Properties

• Exact Mass: 134.084398327g/mol
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 28.7Ų